Cas no 630407-34-0 (1H-3-Benzazepine,7-ethoxy-2,3,4,5-tetrahydro-3-methyl-(9CI))
630407-34-0 structure
Product Name:1H-3-Benzazepine,7-ethoxy-2,3,4,5-tetrahydro-3-methyl-(9CI)
CAS No:630407-34-0
MF:C13H19NO
MW:205.296063661575
CID:851714
PubChem ID:45094019
Update Time:2025-04-19
1H-3-Benzazepine,7-ethoxy-2,3,4,5-tetrahydro-3-methyl-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-3-Benzazepine,7-ethoxy-2,3,4,5-tetrahydro-3-methyl-(9CI)
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- Inchi： 1S/C13H19NO/c1-3-15-13-5-4-11-6-8-14(2)9-7-12(11)10-13/h4-5,10H,3,6-9H2,1-2H3
- InChI Key： LLCHFYPWIAJCQD-UHFFFAOYSA-N
- SMILES： O(CC)C1C=CC2=C(C=1)CCN(C)CC2
Computed Properties
- Exact Mass: 205.146664230g/mol
- Monoisotopic Mass: 205.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 12.5Ų
1H-3-Benzazepine,7-ethoxy-2,3,4,5-tetrahydro-3-methyl-(9CI) Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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